Cas no 1125421-92-2 (5-(2-(Trifluoromethyl)phenyl)nicotinamide)

• Product Name: 5-(2-(Trifluoromethyl)phenyl)nicotinamide
• CAS No: 1125421-92-2
• MF: C₁₃H₉F₃N₂O
• MW: 266.218573331833
• CID: 1033733
• PubChem ID: 39782083
• Update Time: 2025-04-20

5-(2-(Trifluoromethyl)phenyl)nicotinamide Chemical and Physical Properties

Names and Identifiers

• 5-(2-(Trifluoromethyl)phenyl)nicotinamide
• 5-(2-(Trifluoromethyl)phenyl)nicotimide
• 5-[2-(trifluoromethyl)phenyl]pyridine-3-carboxamide
• J-516072
• 5-[2-(trifluoromethyl)phenyl]nicotinamide
• 5-(2-(trifluoromethyl)phenyl)pyridine-3-carboxamide
• DB-295611
• A1-70033
• 1125421-92-2
• DTXSID80653816

• Inchi： 1S/C13H9F3N2O/c14-13(15,16)11-4-2-1-3-10(11)8-5-9(12(17)19)7-18-6-8/h1-7H,(H2,17,19)
• InChI Key： JNEYJQJXQQISEY-UHFFFAOYSA-N
• SMILES： FC(C1C=CC=CC=1C1C=NC=C(C(N)=O)C=1)(F)F

Computed Properties

• Exact Mass: 266.06669740g/mol
• Monoisotopic Mass: 266.06669740g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 19
• Rotatable Bond Count: 3
• Complexity: 332
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 56Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives Phenylpyridines